Cas no 854005-10-0 (N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide)
N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide is a synthetic organic compound featuring a thiazole core substituted with a 3-bromobenzyl group and an acetamide moiety bearing a 4-methoxyphenylamino substituent. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of the bromophenyl group enhances electrophilic reactivity, facilitating further derivatization, while the methoxyphenylamino moiety may contribute to binding affinity in target interactions. The compound’s well-defined heterocyclic framework offers opportunities for structure-activity relationship studies. Its synthetic versatility and modular design make it a valuable intermediate for pharmaceutical research and development.
854005-10-0 structure
Product Name:N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide
CAS No:854005-10-0
MF:C19H18BrN3O2S
MW:432.334122180939
CID:5438644
PubChem ID:4915073
Update Time:2025-10-29
N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide Chemical and Physical Properties
Names and Identifiers
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- N-[5-[(3-Bromophenyl)methyl]-2-thiazolyl]-2-[(4-methoxyphenyl)amino]acetamide
- N-[5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl]-2-(4-methoxyanilino)acetamide
- N-{5-[(3-BROMOPHENYL)METHYL]-1,3-THIAZOL-2-YL}-2-[(4-METHOXYPHENYL)AMINO]ACETAMIDE
- 854005-10-0
- F3077-1179
- N-(5-(3-bromobenzyl)thiazol-2-yl)-2-((4-methoxyphenyl)amino)acetamide
- MFCD06651037
- N-[5-(3-bromobenzyl)-1,3-thiazol-2-yl]-N~2~-(4-methoxyphenyl)glycinamide
- AKOS002198600
- STL022213
- N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide
-
- Inchi: 1S/C19H18BrN3O2S/c1-25-16-7-5-15(6-8-16)21-12-18(24)23-19-22-11-17(26-19)10-13-3-2-4-14(20)9-13/h2-9,11,21H,10,12H2,1H3,(H,22,23,24)
- InChI Key: ZNPGXRGDEQYEQB-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)CC1=CN=C(NC(CNC2C=CC(=CC=2)OC)=O)S1
Computed Properties
- Exact Mass: 431.03031g/mol
- Monoisotopic Mass: 431.03031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 91.5Ų
Experimental Properties
- Density: 1.497±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 8.67±0.50(Predicted)
N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3077-1179-2μmol |
N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}-2-[(4-methoxyphenyl)amino]acetamide |
854005-10-0 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3077-1179-5μmol |
N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}-2-[(4-methoxyphenyl)amino]acetamide |
854005-10-0 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3077-1179-10μmol |
N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}-2-[(4-methoxyphenyl)amino]acetamide |
854005-10-0 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3077-1179-20μmol |
N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}-2-[(4-methoxyphenyl)amino]acetamide |
854005-10-0 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3077-1179-1mg |
N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}-2-[(4-methoxyphenyl)amino]acetamide |
854005-10-0 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3077-1179-2mg |
N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}-2-[(4-methoxyphenyl)amino]acetamide |
854005-10-0 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3077-1179-3mg |
N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}-2-[(4-methoxyphenyl)amino]acetamide |
854005-10-0 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3077-1179-4mg |
N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}-2-[(4-methoxyphenyl)amino]acetamide |
854005-10-0 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3077-1179-5mg |
N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}-2-[(4-methoxyphenyl)amino]acetamide |
854005-10-0 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3077-1179-10mg |
N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}-2-[(4-methoxyphenyl)amino]acetamide |
854005-10-0 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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